Cas no 1421760-43-1 (2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 1421760-43-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4826349
• Update Time: 2026-02-27

2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Isopropyl-1H-pyrazol-1-yl)acetic acid
• C(C)(C)C1=CC=NN1CC(=O)O
• 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid

• Inchi： 1S/C8H12N2O2/c1-6(2)7-3-4-9-10(7)5-8(11)12/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： AFWFYJQBBNHJOV-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC=N1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Additional information on 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid

Introduction to 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic Acid (CAS No. 1421760-43-1)

2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid, identified by its CAS number 1421760-43-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a propyl group and an acetic acid moiety, contribute to its unique chemical properties and biological interactions.

The< strong>pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which makes it a versatile scaffold for drug design. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of a< strong>propan-2-yl group at the 5-position of the pyrazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This modification is crucial in drug development, as it can significantly affect the compound's pharmacokinetic profile.

The< strong>acetic acid moiety at the 1-position of the pyrazole ring introduces a carboxylic acid functional group, which can participate in various biochemical interactions. Carboxylic acids are known to form hydrogen bonds and salt bridges with biological targets, making them important for drug-receptor binding. This feature makes 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their broad spectrum of biological activities. For instance, studies have shown that certain pyrazole compounds exhibit potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. The< strong>propan-2-yl group in 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid may play a role in modulating these enzymatic activities, thereby contributing to its potential therapeutic benefits.

Moreover, pyrazole derivatives have shown promise in the treatment of various inflammatory and autoimmune diseases. For example, some studies have demonstrated that certain pyrazole compounds can suppress the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in inflammation. By inhibiting NF-κB signaling pathways, these compounds can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-beta (IL-β). The< strong>acetic acid moiety may facilitate this interaction by forming hydrogen bonds with key residues in the NF-κB complex.

The pharmacological potential of 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid has also been explored in the context of anticancer therapy. Pyrazole derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The< strong>propan-2-yl group may enhance these effects by improving the solubility and bioavailability of the compound, allowing it to reach its target sites more effectively. Additionally, the< strong>acetic acid moiety could contribute to its anticancer activity by interacting with specific proteins or enzymes involved in cancer cell survival and growth.

In vitro studies have shown that 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid can inhibit the growth of several cancer cell lines, including breast cancer, prostate cancer, and leukemia. These findings suggest that this compound may have therapeutic potential in oncology applications. Further research is needed to elucidate its mechanism of action and to evaluate its efficacy in preclinical models. The structural flexibility offered by the< strong>pyrazole ring, combined with the functional groups present in this molecule, makes it an attractive candidate for structure-based drug design.

The synthesis of 2-[5-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-bromo ketones or aldehydes, followed by functional group transformations such as esterification or hydrolysis. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may also be employed to improve synthetic efficiency.

The chemical properties of this compound make it suitable for further derivatization to explore new analogs with enhanced biological activity or improved pharmacokinetic profiles. For example, replacing the< strong>propan-2-yloxy group with other alkyl or aryl groups could alter the lipophilicity and metabolic stability of the molecule. Similarly, modifying the< strong>acetic acid moiety with different functional groups could enhance its binding affinity to biological targets.

In conclusion, 2-[5-(propan-2-yloxy)-1H-pyrazol-l]acetic acid (CAS No. 1421760 -43 -I) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug discovery programs targeting inflammation, autoimmune diseases, and cancer. Continued research into this compound will likely lead to new therapeutic strategies based on pyrazole derivatives.